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Compound of Interest

Compound Name: Descarboxy Treprostinil

CAS No.: 101692-01-7

Cat. No.: B580159

Get Quote

Characterization, Formation Mechanisms, and
Analytical Control Strategies
Executive Summary & Chemical Identity
Descarboxy Treprostinil (CAS 101692-01-7) is a critical process-related impurity and

synthetic intermediate associated with Treprostinil, a prostacyclin analog used in the treatment

of Pulmonary Arterial Hypertension (PAH).[1][2][3]

Chemically, it represents the 5-methoxy analog of the benzindene core, lacking the glycolic

acid side chain responsible for Treprostinil's solubility and receptor binding profile. Its presence

in the final Drug Substance (DS) typically indicates either incomplete demethylation of the

starting material or thermal degradation (decarboxylation) of the active pharmaceutical

ingredient (API).

Key Physicochemical Profile
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Property Specification

Common Name
Descarboxy Treprostinil; Treprostinil Methyl

Ether

CAS Number 101692-01-7

Chemical Name

(1R,2R,3aS,9aS)-1-((S)-3-hydroxyoctyl)-5-

methoxy-2,3,3a,4,9,9a-hexahydro-1H-

cyclopenta[b]naphthalen-2-ol

Molecular Formula C₂₂H₃₄O₃

Molecular Weight 346.51 g/mol

Polarity
Low (Lipophilic); lacks ionizable carboxylic acid

group

Role
Process Impurity (Starting Material Carryover) /

Degradant

Mechanisms of Formation
Understanding the origin of CAS 101692-01-7 is vital for establishing Critical Process

Parameters (CPPs). It arises through two distinct pathways:

Pathway A: Synthetic Carryover (Primary Source)
In the standard stereoselective synthesis of Treprostinil, the benzindene core is often

constructed with the phenolic oxygen protected as a methyl ether (Descarboxy Treprostinil).

Precursor: The 5-methoxy intermediate (CAS 101692-01-7) is synthesized.[2][3]

Activation: A demethylation step (typically using Boron Tribromide, BBr₃, or sodium

ethanethiolate) converts the methoxy group to a free phenol.

Alkylation: The phenol is alkylated with a haloacetate to form the Treprostinil side chain.

Risk: Incomplete demethylation results in residual CAS 101692-01-7 carrying forward to the

final API. Due to its high lipophilicity, it is difficult to purge during final crystallization.
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Pathway B: Thermal Decarboxylation (Secondary Source)
Under extreme thermal stress (>150°C) or oxidative conditions, the ether-linked carboxylic acid

of Treprostinil can undergo decarboxylation, reverting the side chain to a methoxy group

(anisole derivative).

Visualization: Formation & Control Pathway
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Figure 1: The dual-origin pathway of Descarboxy Treprostinil. It functions primarily as an

unreacted intermediate (blue) but can regenerate via thermal degradation (red).

Analytical Strategy: Detection & Quantification
Because Descarboxy Treprostinil lacks the acidic moiety of the API, it exhibits significantly

different chromatographic behavior. Standard methods must be optimized to prevent it from co-

eluting with other lipophilic impurities (e.g., dimers).

3.1 HPLC Method Development (RP-HPLC)
The following protocol is a self-validating system designed to separate the ionizable API from

the neutral impurity.

Column: C18 Stationary Phase (e.g., Phenomenex Luna or Waters XBridge), 150 x 4.6 mm,

3.5 µm.

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (Maintains acidic pH to suppress

silanol activity).

Mobile Phase B: Acetonitrile (ACN).

Mode: Gradient Elution.

Detection: UV at 276 nm (Characteristic of the benzindene chromophore).

Gradient Profile:

Time (min) % Mobile Phase A % Mobile Phase B Purpose

0.0 70 30 Equilibration

15.0 40 60
Elution of Treprostinil

(API)

25.0 10 90
Elution of Descarboxy

Treprostinil

30.0 10 90 Wash lipophilic dimers
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| 30.1 | 70 | 30 | Re-equilibration |

Technical Insight: Descarboxy Treprostinil (RRT ~1.2 - 1.4 relative to Treprostinil) is highly

lipophilic. If an isocratic method suitable for Treprostinil (short retention) is used, this impurity

may carry over to the next injection ("ghost peak"). A high-organic wash is mandatory.

3.2 Identification Criteria
Mass Spectrometry (LC-MS):

Treprostinil: [M-H]⁻ = 389.5 (ESI Negative mode dominant due to COOH).

Descarboxy Treprostinil: [M+H]⁺ = 347.5 (ESI Positive mode preferred; poorly ionizes in

negative mode due to lack of acidic proton).

Note: The switch in ionization polarity preference is a key confirmation tool.

Regulatory & Toxicological Context
Under ICH Q3A(R2) guidelines, impurities in new drug substances must be reported, identified,

and qualified based on daily dose thresholds.

Classification: Organic Impurity (Process-Related).

Biological Activity: As a methyl ether analog, Descarboxy Treprostinil is expected to have

significantly reduced affinity for the IP receptor (Prostacyclin receptor) compared to

Treprostinil, as the carboxylate head group is essential for receptor binding pocket

interaction.

Control Limit: Typically controlled at NMT (Not More Than) 0.15% in the API unless

toxicological qualification justifies a higher limit.

Analytical Workflow for Qualification

Treprostinil Sample
(API or Product)

RP-HPLC
(Gradient C18) Peak at RRT ~1.3?

LC-MS Confirmation
(+ESI m/z 347)Yes

Quantification
(vs Standard)

Known RRT Compliance Check
(ICH Q3A < 0.15%)
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Figure 2: Decision tree for the identification and quantification of Descarboxy Treprostinil in
drug substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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